Cas no 1260743-18-7 (tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate)
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Methyl-(2-piperidin-3-yl-ethyl)-carbamic acid tert-butyl ester
- tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate
- Methyl-(2-piperidin-3-yl-ethyl)-carbamic acid tert
- 1260743-18-7
- tert-Butyl methyl(2-(piperidin-3-yl)ethyl)carbamate
-
- MDL: MFCD11847948
- Inchi: 1S/C13H26N2O2/c1-13(2,3)17-12(16)15(4)9-7-11-6-5-8-14-10-11/h11,14H,5-10H2,1-4H3
- InChI Key: ITIYZLUUEXVVJM-UHFFFAOYSA-N
- SMILES: O(C(N(C)CCC1CNCCC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 242.199428076g/mol
- Monoisotopic Mass: 242.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.6Ų
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-1G |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 1g |
¥ 3,069.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-100mg |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 100mg |
¥907.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-250mg |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 250mg |
¥1205.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-500mg |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 500mg |
¥2009.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-1g |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 1g |
¥3013.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1559125-1g |
Tert-butyl methyl(2-(piperidin-3-yl)ethyl)carbamate |
1260743-18-7 | 98% | 1g |
¥6851.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-100.0mg |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 100.0mg |
¥907.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-250.0mg |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 250.0mg |
¥1205.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-500.0mg |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 500.0mg |
¥2009.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ0055-1.0g |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate |
1260743-18-7 | 95% | 1.0g |
¥3013.0000 | 2025-04-12 |
tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate
Professional Introduction to Compound with CAS No. 1260743-18-7 and Product Name: tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate
The compound with the CAS number 1260743-18-7 and the product name tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The structural composition of this molecule, featuring a carbamate group and a piperidine moiety, positions it as a promising candidate for further investigation in various therapeutic areas.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel chemical entities that can modulate biological pathways with high specificity and efficacy. The compound in question, tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate, is no exception. Its molecular framework suggests a potential for interaction with biological targets, making it an attractive subject for research into novel therapeutic agents. The presence of the piperidine ring, a common pharmacophore in many bioactive molecules, further enhances its appeal as a candidate for drug discovery.
The carbamate functional group is another key feature of this compound that contributes to its pharmacological potential. Carbamates have been widely studied for their ability to act as intermediates in the synthesis of various bioactive compounds. They are known for their versatility in forming hydrogen bonds, which can be crucial for the binding affinity and selectivity of drug candidates. The specific arrangement of atoms in tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate may facilitate interactions with biological receptors, leading to potential therapeutic effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding properties of such compounds with greater accuracy. These tools have been instrumental in understanding how tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate might interact with its intended targets. By leveraging these computational methods, scientists can design experiments that optimize the pharmacological profile of the compound, potentially leading to the development of new drugs.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the piperidine moiety at the 2-position of the carbamate group is particularly critical and necessitates careful optimization to ensure high yield and purity. Researchers have been exploring various synthetic routes to achieve this, often employing catalytic methods that enhance efficiency and minimize byproduct formation.
In addition to its synthetic considerations, the pharmacokinetic properties of tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate are of paramount importance. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Preclinical studies have begun to shed light on these aspects, providing valuable insights into its behavior within biological systems.
The potential therapeutic applications of this compound are broad and span multiple disease areas. Initial studies suggest that it may have utility in treating neurological disorders due to its ability to interact with central nervous system receptors. Furthermore, its structural features make it a candidate for investigating anti-inflammatory and analgesic properties. As research progresses, additional therapeutic targets may be identified, expanding the scope of its potential applications.
The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of compounds like tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate. Integration of expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics has been crucial in unraveling its complex properties. This collaborative approach ensures that research efforts are comprehensive and maximizes the chances of successful drug development.
The future directions for research on this compound are promising and include both in vitro and in vivo studies. In vitro assays will help elucidate its mechanism of action at a molecular level, while animal models will provide insights into its efficacy and safety profiles. These studies are essential steps toward translating laboratory findings into clinical applications.
In conclusion, the compound with CAS number 1260743-18-7 and product name tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties position it as a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound holds great potential for contributing to innovative therapeutic solutions across various medical fields.
1260743-18-7 (tert-butyl N-methyl-N-[2-(piperidin-3-yl)ethyl]carbamate) Related Products
- 158958-41-9(tert-butyl N-ethyl-N-[(piperidin-4-yl)methyl]carbamate)
- 189333-03-7(Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate)
- 138022-04-5(Tert-Butyl methyl(piperidin-4-ylmethyl)carbamate)
- 236406-22-7(Tert-butyl 4-(aminomethyl)-4-methylpiperidine-1-carboxylate)
- 259180-77-3(tert-butyl 3-(2-aminoethyl)piperidine-1-carboxylate)
- 138022-01-2(1-Piperidinecarboxylicacid, 4-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester)
- 614745-80-1(tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate)
- 144222-22-0(tert-butyl 4-(aminomethyl)piperidine-1-carboxylate)
- 138022-02-3(4-(Methylamino)methylpiperidine-1-carboxylic Acid tert-Butyl Ester)
- 1023595-19-8(Tert-butyl 2,9-diazaspiro[5.5]undecane-9-carboxylate)